Cas no 1547958-92-8 (3-aminopropyl N-methylcarbamate)

• Product Name: 3-aminopropyl N-methylcarbamate
• CAS No: 1547958-92-8
• MF: C₅H₁₂N₂O₂
• MW: 132.160981178284
• CID: 6034031
• PubChem ID: 18404370
• Update Time: 2025-07-02

3-aminopropyl N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• AKOS020890933
• EN300-5050883
• 1547958-92-8
• 3-aminopropyl N-methylcarbamate
• SCHEMBL20749794

• Inchi： 1S/C5H12N2O2/c1-7-5(8)9-4-2-3-6/h2-4,6H2,1H3,(H,7,8)
• InChI Key： XKUMCFGZZXUKLA-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)CCCN

Computed Properties

• Exact Mass: 132.089877630g/mol
• Monoisotopic Mass: 132.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-aminopropyl N-methylcarbamate

Recent Advances in the Study of 3-aminopropyl N-methylcarbamate (CAS: 1547958-92-8)

3-aminopropyl N-methylcarbamate (CAS: 1547958-92-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. This compound, characterized by its carbamate functional group, has been investigated for its role in enzyme inhibition, prodrug design, and as a building block in medicinal chemistry. The following sections provide a comprehensive overview of the latest research findings related to this molecule, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 3-aminopropyl N-methylcarbamate, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a one-pot reaction involving the condensation of 3-aminopropanol with methyl isocyanate. This method not only enhances the efficiency of production but also reduces the formation of by-products, making it a more sustainable option for large-scale synthesis. The study also reported the compound's stability under various pH conditions, which is critical for its potential use in pharmaceutical formulations.

In terms of biological activity, 3-aminopropyl N-methylcarbamate has shown promise as an inhibitor of acetylcholinesterase (AChE), an enzyme targeted in the treatment of neurodegenerative diseases such as Alzheimer's. A recent in vitro study demonstrated that the compound exhibits moderate inhibitory activity against AChE, with an IC50 value of 12.3 µM. While this activity is lower than that of some established inhibitors, the study's authors suggested that structural modifications could enhance its potency, opening new avenues for the development of novel therapeutics.

Another area of interest is the compound's potential as a prodrug. Researchers have explored its ability to release active amines in a controlled manner, which could be leveraged for targeted drug delivery. A 2024 study published in Bioorganic & Medicinal Chemistry Letters investigated the hydrolysis kinetics of 3-aminopropyl N-methylcarbamate under physiological conditions. The results indicated that the compound undergoes slow hydrolysis, releasing 3-aminopropanol and methylamine, which could be beneficial for sustained-release applications.

Beyond its direct biological applications, 3-aminopropyl N-methylcarbamate has also been utilized as a versatile intermediate in the synthesis of more complex molecules. For instance, it has been incorporated into the design of urea-based scaffolds, which are prevalent in many pharmaceutical agents. A recent study highlighted its use in the synthesis of novel urea derivatives with potential anticancer activity, further underscoring its importance in medicinal chemistry.

In conclusion, the ongoing research on 3-aminopropyl N-methylcarbamate (CAS: 1547958-92-8) underscores its multifaceted role in chemical biology and pharmaceutical sciences. From its synthesis and biological activity to its applications in drug design, this compound continues to be a valuable subject of study. Future research directions may include further optimization of its synthetic routes, exploration of its mechanism of action, and development of derivatives with enhanced therapeutic potential. As the field progresses, this molecule is likely to remain a key player in the discovery of new bioactive compounds and therapeutic agents.